(E)-ethyl 4-((3-carbamoyl-4,5-dimethylthiophen-2-yl)amino)-4-oxobut-2-enoate

• IUPAC Name: ethyl (E)-4-[(3-carbamoyl-4,5-dimethylthiophen-2-yl)amino]-4-oxobut-2-enoate
• InChI: InChI=1S/C13H16N2O4S/c1-4-19-10(17)6-5-9(16)15-13-11(12(14)18)7(2)8(3)20-13/h5-6H,4H2,1-3H3,(H2,14,18)(H,15,16)/b6-5+
• InChI Key: HTXZUCABDGPLRG-AATRIKPKSA-N
• Canonical SMILES: CCOC(=O)C=CC(=O)NC1=C(C(=C(S1)C)C)C(=O)N
• Isomeric SMILES: CCOC(=O)/C=C/C(=O)NC1=C(C(=C(S1)C)C)C(=O)N
• Molecular Formula: C13H16N2O4S
• Molecular Weight: 296.34 g/mol

Description

(E)-ethyl 4-((3-carbamoyl-4,5-dimethylthiophen-2-yl)amino)-4-oxobut-2-enoate is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is also known as E-7010 and is a member of the family of thieno[3,2-d]pyrimidines.

Scientific Research Applications

Asymmetric Synthesis and Alkaloid Construction

One significant application of compounds structurally related to (E)-ethyl 4-((3-carbamoyl-4,5-dimethylthiophen-2-yl)amino)-4-oxobut-2-enoate is in asymmetric synthesis. For example, the asymmetric intramolecular Michael reaction of ethyl (E)-4-[benzyl-(3-oxobutyl)amino]but-2-enoate was investigated, leading to the creation of versatile chiral building blocks for alkaloid synthesis (Hirai, Terada, Yamazaki, & Momose, 1992).

Antimicrobial Applications

A series of compounds, including methyl (2Z)-4-aryl-2-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenylamino}-4-oxobut-2-enoates, structurally similar to the queried compound, have demonstrated antimicrobial properties. Their synthesis and the study of their antimicrobial activity highlight their potential in medicinal chemistry (Gein et al., 2020).

Photochromic Properties

Ethyl 4-(2,5-dimethylthiophen-3-yl)-3-ketobutanoate, closely related to the queried compound, underwent a unique base-induced aerobic dimerization leading to a photochromic diarylethene. This compound can be easily modified chemically, making it a promising precursor for the production of photoactive compounds with desired properties and functions (Lvov et al., 2017).

Crystal Structure Analysis

The crystal structure analysis of compounds with structural similarities, like ethyl (2E)-2-[(2,5-dimethoxy phenyl)carbamoyl]-3-[(4-nitrophenyl)amino] prop-2-enoate, provides insights into their intramolecular interactions. These studies contribute to a deeper understanding of molecular behavior and stability, influencing the design of new compounds (Venkatesan, Thamotharan, Percino, & Ilangovan, 2021).

Nonlinear Optical Properties

The synthesis and study of Schiff base compounds derived from ethyl-4-amino benzoate, structurally related to the queried compound, have revealed notable nonlinear refractive index and optical limiting properties. These findings suggest potential applications in optical materials science (Abdullmajed et al., 2021).